

Cefodizime (sodium) vs. cefotaxime: a comparative efficacy study

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Cefodizime (sodium)

Cat. No.: B15708358

[Get Quote](#)

An Objective Comparison for Drug Development Professionals

Cefodizime and Cefotaxime are third-generation cephalosporin antibiotics, crucial in the management of a wide array of bacterial infections. While sharing a common beta-lactam core, their distinct structural and pharmacokinetic profiles lead to differences in efficacy, clinical application, and immunomodulatory effects. This guide provides a detailed, data-driven comparison of **Cefodizime (sodium)** and Cefotaxime to inform research and development.

Comparative Efficacy and Performance Data

The relative effectiveness of Cefodizime and Cefotaxime has been evaluated through in vitro susceptibility testing and clinical trials.

In Vitro Susceptibility

Minimum Inhibitory Concentration (MIC) is a key measure of an antibiotic's in vitro potency. While comprehensive head-to-head MIC tables are sparse in recent literature, studies indicate that for many common pathogens, their activities are broadly comparable. For instance, against *Pseudomonas aeruginosa*, the MIC for both Cefodizime and Cefotaxime is often high, at >128 mg/L, suggesting limited activity[1]. However, some studies have found Cefodizime to be

equivalent in activity to other third-generation cephalosporins like ceftazidime and ceftriaxone against a range of nosocomial pathogens[2].

Pharmacokinetic Profile

Significant differences in their pharmacokinetic profiles influence dosing regimens and clinical efficacy. Cefodizime generally exhibits a longer half-life and higher serum concentrations than Cefotaxime.

Table 1: Comparative Pharmacokinetic Parameters

Parameter	Cefodizime (sodium)	Cefotaxime
Terminal Half-life ($t_{1/2}$)	~4 hours[3]	~1.16 hours[4]
Peak Serum Conc. (C_{max})	50.8 mg/L (1g IM)[5]	36.5 mg/L (1g IM)[5]
Area Under the Curve (AUC)	2.5 to 3-fold higher than Cefotaxime[5]	Lower than Cefodizime[5]
Protein Binding	~88%[3]	13-38%
Primary Excretion	~80% Renal, 20% Biliary[3]	Predominantly Renal
Bioavailability (IM)	~100%[3][6]	~90-95%

Clinical Trial Outcomes

Comparative clinical trials have been conducted, primarily in lower respiratory tract infections (LRTI) and urinary tract infections (UTI), demonstrating largely equivalent therapeutic outcomes.


Table 2: Summary of Comparative Clinical Trial Results


Indication	Drug Regimen	Clinical Success Rate	Bacteriological Eradication Rate	Source
Acute Exacerbations of Chronic Bronchitis	Cefodizime (1g IM, twice daily)	Not specified, but recurrences were lower (15 vs 21 patients)	98.9% (89/90 patients)	[5]
Cefotaxime (1g IM, twice daily)	Not specified	95.6% (86/90 patients)	[5]	
Lower Respiratory Tract Infections (LRTI)	Cefodizime	86% - 95%	95% - 100%	[7]
Cefotaxime	86% - 95%	95% - 100%	[7]	
Urinary Tract Infections (UTI)	Cefodizime	Equivalent to comparator	Equivalent to comparator	[7]

In a randomized, double-blind study on acute exacerbations of chronic bronchitis, Cefodizime and Cefotaxime showed similar high rates of bacterial eradication[5]. Another review of multiple comparative studies in LRTI found their clinical and bacteriological results to be superimposable[7]. These findings suggest that despite pharmacokinetic advantages for Cefodizime, the clinical results were not statistically significantly different in these specific indications[5].

Mechanism of Action

Like all beta-lactam antibiotics, Cefodizime and Cefotaxime exert their bactericidal effect by inhibiting the final step of peptidoglycan synthesis in the bacterial cell wall. This process is mediated by binding to and inactivating Penicillin-Binding Proteins (PBPs), which are essential enzymes for cross-linking the peptidoglycan chains. The disruption of cell wall integrity leads to cell lysis and bacterial death.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 2. Comparative in vitro activity of cefodizime and other antibiotics against pathogens recently isolated in Italy - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 3. Pharmacokinetic profile of cefodizime - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 4. Comparative Multiple-Dose Pharmacokinetics of Cefotaxime, Moxalactam, and Ceftazidime - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 5. Cefodizime and cefotaxime in acute exacerbations of chronic bronchitis: a randomized double-blind prospective study in 180 patients [[pubmed.ncbi.nlm.nih.gov](#)]
- 6. Pharmacokinetics of cefodizime: a review of the data on file - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 7. Cefodizime in clinical use: a review of the clinical trial reports - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- To cite this document: BenchChem. [Cefodizime (sodium) vs. cefotaxime: a comparative efficacy study]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15708358/docs#cefodizime-sodium-vs-cefotaxime-a-comparative-efficacy-study>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)